Cas no 19668-85-0 (2-(3-methyl-1,2-oxazol-5-yl)acetic acid)
2-(3-Methyl-1,2-oxazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring a methyl-substituted oxazole ring linked to an acetic acid moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its oxazole core contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular frameworks. The acetic acid functional group allows for further derivatization, enabling coupling reactions or esterification. The methyl group at the 3-position may influence steric and electronic properties, offering selectivity in synthetic applications. This compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial processes.
19668-85-0 structure
Product Name:2-(3-methyl-1,2-oxazol-5-yl)acetic acid
CAS No:19668-85-0
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD01863539
CID:123703
PubChem ID:4195532
Update Time:2025-05-28
2-(3-methyl-1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methylisoxazol-5-yl)acetic acid
- 2-(3-methyl-1,2-oxazol-5-yl)acetic acid
- 3-Methyl-5-isoxazoleacetic acid
- 5-Isoxazoleacetic acid, 3-methyl-
- 3-methylisoxazole-5-acetic acid
- UPCMLD00X:001
- (3-Methylisoxazol-5-yl)acetic acid
- 3-METHYL-5-ISOXAZOLEACETIC ACID 98
- 5-(Carboxymethyl)-3-methylisoxazole
- 3-Methyl-5-isoxazoleacetic acid 98%
- 5-Isoxazoleacetic acid,3-methyl-
- (3-methyl-1,2-oxazol-5-yl)acetic acid
- 3-Methyl-isoxazol-5-yl-acetic acid
- 19668-85-0
- 2-(3-methylisoxazol-5-yl)-acetic acid
- 3-Methylisoxazole-5-aceticAcid
- AKOS006223498
- 2-(3-methylisoxazol-5-yl) acetic acid
- SY128203
- SCHEMBL6251
- (3-methyl-isoxazol-5-yl)acetic acid
- EN300-210289
- (3-methyl-isoxazol-5-yl)-acetic acid
- 2-(3-methyl-isoxazol-5-yl)acetic acid
- 3-methyl-5-isoxazole acetic acid
- F9994-0446
- 2-(3-methyl-isoxazol-5-yl)-acetic acid
- FT-0747650
- DTXSID20400669
- UPCMLD00X19668-85-0:001
- CHEMBL3108872
- MFCD01863539
- POEFJFLAFQWOTL-UHFFFAOYSA-N
- PB41664
- J-012716
- CS-0067394
- Z1205493696
- 3-Methyl-5-isoxazoleacetic acid, 98%
- TS-01836
- DA-08608
-
- MDL： MFCD01863539
- Inchi： 1S/C6H7NO3/c1-4-2-5(10-7-4)3-6(8)9/h2H,3H2,1H3,(H,8,9)
- InChI Key： POEFJFLAFQWOTL-UHFFFAOYSA-N
- SMILES： O1C(=CC(C)=N1)CC(=O)O
Computed Properties
- Exact Mass: 141.04300
- Monoisotopic Mass: 141.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Color/Form: Brown powder
- Density: 1.292
- Melting Point: 101-104 °C (lit.)
- Boiling Point: 306.7°C at 760 mmHg
- Flash Point: 139.3°C
- Refractive Index: 1.508
- PSA: 63.33000
- LogP: 0.61010
- Solubility: Not determined
2-(3-methyl-1,2-oxazol-5-yl)acetic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-(3-methyl-1,2-oxazol-5-yl)acetic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(3-methyl-1,2-oxazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066204-1g |
3-Methyl-5-isoxazoleacetic acid |
19668-85-0 | 97% | 1g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 066204-5g |
3-Methyl-5-isoxazoleacetic acid |
19668-85-0 | 97% | 5g |
￡113.00 | 2022-03-01 | |
| Fluorochem | 066204-10g |
3-Methyl-5-isoxazoleacetic acid |
19668-85-0 | 97% | 10g |
￡219.00 | 2022-03-01 | |
| Ambeed | A464976-250mg |
3-Methylisoxazole-5-acetic Acid |
19668-85-0 | 98% | 250mg |
$6.0 | 2025-02-25 | |
| Ambeed | A464976-1g |
3-Methylisoxazole-5-acetic Acid |
19668-85-0 | 98% | 1g |
$11.0 | 2025-02-25 | |
| Ambeed | A464976-5g |
3-Methylisoxazole-5-acetic Acid |
19668-85-0 | 98% | 5g |
$28.0 | 2025-02-25 | |
| Chemenu | CM111638-25g |
2-(3-methylisoxazol-5-yl)acetic acid |
19668-85-0 | 95% | 25g |
$379 | 2021-08-06 | |
| TRC | M219413-50mg |
3-Methyl-5-isoxazoleacetic Acid |
19668-85-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219413-100mg |
3-Methyl-5-isoxazoleacetic Acid |
19668-85-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219413-500mg |
3-Methyl-5-isoxazoleacetic Acid |
19668-85-0 | 500mg |
$ 95.00 | 2022-06-04 |
2-(3-methyl-1,2-oxazol-5-yl)acetic acid Related Literature
-
Izidor Sosi?,Ale?a Bricelj,Christian Steinebach Chem. Soc. Rev. 2022 51 3487
-
2. Garner's aldehydeXifu Liang,Jens Andersch,Mikael Bols J. Chem. Soc. Perkin Trans. 1 2001 2136
19668-85-0 (2-(3-methyl-1,2-oxazol-5-yl)acetic acid) Related Products
- 27349-44-6(2-(3-methyl-1,2-oxazol-5-yl)propanoic acid)
- 100114-42-9(2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid)
- 173850-46-9(Ethyl 2-(3-methylisoxazol-5-yl)acetate)
- 154928-89-9(3-(3-methyl-1,2-oxazol-5-yl)propanoic acid)
- 27349-40-2(5-Isoxazoleacetic acid,3-methyl-, methyl ester)
- 4992-21-6(2-(1,2-oxazol-5-yl)acetic acid)
- 115521-56-7(2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid)
- 19986-25-5(1-(3-methyl-1,2-oxazol-5-yl)propan-2-one)
- 3919-84-4((3-Phenyl-isoxazol-5-yl)-acetic acid)
- 57612-87-0(2-(5-methyl-1,2-oxazol-3-yl)acetic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
